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Compound of Interest

Compound Name: SKF 91488 dihydrochloride

Cat. No.: B15589098

Technical Support Center: SKF 91488
Dihydrochloride

Welcome to the technical support center for SKF 91488 Dihydrochloride. This guide provides
detailed information on the solubility, solution stability, and handling of this compound. It
includes frequently asked questions (FAQs), experimental protocols, and troubleshooting
advice to assist researchers, scientists, and drug development professionals in their
experiments.

Frequently Asked Questions (FAQs)

Q1: What is SKF 91488 dihydrochloride?

Al: SKF 91488 dihydrochloride is a potent and noncompetitive inhibitor of the enzyme
Histamine N-methyltransferase (HNMT). By inhibiting HNMT, it prevents the metabolic

degradation of histamine, leading to an increase in local histamine concentrations. It is often
used in research related to inflammation, cardiovascular disease, and neuroscience.

Q2: What is the primary mechanism of action for SKF 91488 dihydrochloride?

A2: The primary mechanism is the inhibition of Histamine N-methyltransferase (HNMT). HNMT
is a key enzyme in histamine metabolism, catalyzing the transfer of a methyl group from S-
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adenosyl-L-methionine (SAM) to histamine, which inactivates it. SKF 91488 blocks this
process, thereby increasing the duration and intensity of histamine signaling.
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Caption: Inhibition of the HNMT signaling pathway by SKF 91488.

Solubility and Solution Preparation

Q3: How do I dissolve SKF 91488 dihydrochloride?

A3: SKF 91488 dihydrochloride is most readily soluble in dimethyl sulfoxide (DMSO).[1][2]
Solubility in aqueous buffers may be limited. For most in vitro applications, preparing a
concentrated stock solution in DMSO is recommended, which can then be diluted into your
agueous experimental medium.

Solubility Data
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Solvent Maximum Solubility Notes

Warming and sonication can

DMSO =75 mM o ]
aid dissolution.

Solubility is limited. We
) recommend empirical testing
Water Sparingly Soluble - )
for your specific concentration

needs.

Not a recommended primary
Ethanol Sparingly Soluble solvent. Empirical testing is

required.

Experimental Protocol: Preparing a 10 mM Stock
Solution in DMSO

This protocol provides a step-by-step guide for preparing a 10 mM stock solution of SKF 91488
dihydrochloride (MW: 248.21 g/mol ).

Pre-Weighing Preparation: Before opening, bring the vial of SKF 91488 dihydrochloride to

room temperature for at least 15-20 minutes to prevent condensation.

e Weighing: Accurately weigh the desired amount of the compound using a calibrated
analytical balance. For example, to prepare 1 mL of a 10 mM solution, you would need 2.48

mg.

e Solvent Addition: Add the calculated volume of high-purity DMSO to the vial. For 2.48 mg of
the compound, add 1 mL of DMSO.

» Dissolution: Cap the vial tightly and vortex thoroughly for 1-2 minutes. If necessary, briefly
sonicate the solution in a water bath to ensure complete dissolution. Visually inspect the
solution against a light source to confirm that no particulates are present.

» Aliquoting: To avoid repeated freeze-thaw cycles, dispense the stock solution into smaller,
single-use aliquots in sterile polypropylene tubes.

o Storage: Store the aliquots as recommended in the stability and storage guide below.
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Stock Solution Preparation Workflow
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Caption: A standard workflow for preparing a stock solution of SKF 91488.
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Stability and Storage Guide

Q4: How should | store SKF 91488 dihydrochloride?

A4: Proper storage is critical to maintain the integrity of the compound. Recommendations
differ for the solid form and solutions.

: - onditi :

Form Temperature Duration Notes

Store in a dry, dark
_ place. Keep the
Solid Powder -20°C Months to years ) )
container tightly

sealed.[1]

For short-term storage
Solid Powder 4°C Days to weeks only. Protect from

moisture.[1]

Recommended for
S short-term storage.
Solution in DMSO -20°C Up to 1 month )
Avoid more than 1-2

freeze-thaw cycles.

Recommended for
long-term storage.
L Use single-use
Solution in DMSO -80°C Up to 6 months )
aliquots to prevent
degradation from

freeze-thaw cycles.

Troubleshooting Guide

Q5: My compound is not dissolving in DMSO. What should | do?
A5: If you encounter solubility issues, consider the following:

» Concentration: You may be exceeding the maximum solubility (=75 mM). Try preparing a
more dilute solution.
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» Technique: Ensure you have vortexed the solution vigorously. Gentle warming (to 37°C) or
brief sonication can significantly aid dissolution.

» Purity: Check the purity of your DMSO. It should be anhydrous and of high quality.

Q6: | observed precipitation in my stock solution after thawing it from -20°C or -80°C. Is it still

usable?

A6: Precipitation can occur after a freeze-thaw cycle. Before use, bring the aliquot to room
temperature and vortex thoroughly to redissolve the compound. If the precipitate does not go
back into solution after warming and vortexing/sonicating, it should not be used, as the
concentration will no longer be accurate. To prevent this, ensure your stock concentration is not
too close to the solubility limit and always use fresh aliquots.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15589098?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“E Troubleshooting & Optimization

Check Availability & Pricing

Troubleshooting Logic for SKF 91488 Solutions
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. SKF-91488 HCI | CAS 68941-21-9 | Sun-shinechem [sun-shinechem.com]
e 2. SKF 91488 dihydrochloride | 68941-21-9 | TCA94121 [biosynth.com]

 To cite this document: BenchChem. [SKF 91488 dihydrochloride solubility and stability in
solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15589098#skf-91488-dihydrochloride-solubility-and-
stability-in-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.sun-shinechem.com/Details/SKF-91488_HCl/5199/68941-21-9.html
https://www.biosynth.com/p/TCA94121/68941-21-9-skf-91488-dihydrochloride
https://www.benchchem.com/product/b15589098#skf-91488-dihydrochloride-solubility-and-stability-in-solution
https://www.benchchem.com/product/b15589098#skf-91488-dihydrochloride-solubility-and-stability-in-solution
https://www.benchchem.com/product/b15589098#skf-91488-dihydrochloride-solubility-and-stability-in-solution
https://www.benchchem.com/product/b15589098#skf-91488-dihydrochloride-solubility-and-stability-in-solution
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15589098?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15589098?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

